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Compound of Interest

Compound Name: DA-3003-2

Cat. No.: B051666

Get Quote

Introduction: The Criticality of DA-3003-2 Handling
DA-3003-2 (NSC 663285) is a potent, cell-permeable Cdc25 phosphatase inhibitor. It functions

by selectively inhibiting Cdc25B (IC₅₀ ≈ 0.82 µM), a dual-specificity phosphatase critical for cell

cycle progression.[1] By preventing the dephosphorylation of Cdk1 (Cdc2) at the inhibitory

Thr14 and Tyr15 residues, DA-3003-2 induces G2/M phase arrest, making it a vital tool in

oncology research, particularly for prostate cancer models (e.g., PC-3 cells).

However, like many quinolinedione derivatives, DA-3003-2 exhibits low aqueous solubility and

susceptibility to oxidative degradation. Improper stock solution preparation often leads to "silent

precipitation"—micro-crystals that form upon addition to culture media—resulting in erratic IC₅₀

values, false negatives in viability assays, and non-reproducible data.

This guide provides a rigorous, field-proven protocol for preparing, storing, and diluting DA-
3003-2 to ensure maximum biological activity and experimental reproducibility.

Physicochemical Profile & Solubility Data
Before handling, verify the compound identity and properties.[2] DA-3003-2 is distinct from its

regioisomer DA-3003-1 (NSC 663284).
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Property Specification

Compound Name DA-3003-2

Synonym NSC 663285

CAS Number 383907-47-9

Chemical Formula C₁₅H₁₆ClN₃O₃

Molecular Weight 321.76 g/mol

Appearance Red to reddish-brown solid

Primary Solvent DMSO (Dimethyl sulfoxide)

Solubility (DMSO)
Up to 10 mM (clear solution); may require

warming/sonication

Solubility (Water) Insoluble (requires carrier or co-solvent)

Storage (Solid) -20°C, desiccated, protected from light

Storage (Stock)
-20°C or -80°C in single-use aliquots (stable ~1-

3 months)

Mechanism of Action (Visualized)
DA-3003-2 acts as a checkpoint brake. The following diagram illustrates the signaling node

targeted by the compound.
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Figure 1: Mechanism of Action. DA-3003-2 inhibits Cdc25, preventing the dephosphorylation of

Cdk1-Cyclin B, thereby locking cells in the G2/M phase.

Protocol: Preparation of 10 mM Stock Solution
Objective: Prepare 1 mL of a 10 mM (10 mmol/L) Master Stock Solution in DMSO.

Materials Required
DA-3003-2 (Solid powder).

Anhydrous DMSO (Cell culture grade, ≥99.9%).

Amber glass vials (Borosilicate, screw cap with PTFE liner). Note: Avoid plastic tubes for

long-term storage of hydrophobic stocks to prevent leaching.

Analytical balance (Readability 0.01 mg).
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Vortex mixer and Sonicator bath.[2]

Step-by-Step Procedure
Equilibration: Allow the vial of DA-3003-2 powder to equilibrate to room temperature (approx.

15-20 mins) before opening. This prevents condensation from forming inside the hygroscopic

vial.

Weighing:

Target Mass for 1 mL of 10 mM solution: 3.22 mg.

Calculation:

Tip: If weighing exactly 3.22 mg is difficult, weigh a larger amount (e.g., 5-10 mg) and

adjust the DMSO volume accordingly.

Volume Formula:

Solubilization:

Add the calculated volume of Anhydrous DMSO to the vial.

Vortex vigorously for 30 seconds.

Critical Step: If the solution is not perfectly clear (red/brown), sonicate in a water bath at

room temperature for 5–10 minutes. Inspect visually for particulates.[2]

Aliquoting & Storage:

Dispense into small aliquots (e.g., 20–50 µL) into sterile amber vials or PCR tubes.

Store at -20°C (short term) or -80°C (long term).

Shelf Life: Stable for up to 3 months at -80°C. Avoid repeated freeze-thaw cycles (max 3

cycles).

Protocol: Working Solution & Serial Dilution
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Challenge: DA-3003-2 is hydrophobic. Direct addition of high-concentration DMSO stock to

aqueous media can cause immediate precipitation ("crashing out"). Solution: Use an

Intermediate Dilution Step to lower the DMSO concentration stepwise.

Experimental Design Example
Target Final Concentration: 10 µM (in cell well).

Final Volume per Well: 1 mL (1000 µL).

Max Tolerated DMSO: 0.1% (v/v).[2]

Dilution Workflow (Visualized)
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Figure 2: Two-Step Dilution Strategy. This method prevents precipitation shock and ensures

accurate final concentrations.

Dilution Table (for 10 mM Stock)
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Desired Final Conc.
(µM)

Step 1:
Intermediate Prep
(100x)

Step 2: Addition to
Cells

Final DMSO %

30 µM
30 µL Stock + 970 µL

Media

Add 10 µL of Inter. to

990 µL Cells
0.1%

10 µM
10 µL Stock + 990 µL

Media

Add 10 µL of Inter. to

990 µL Cells
0.1%

1 µM
1 µL Stock + 999 µL

Media

Add 10 µL of Inter. to

990 µL Cells
0.1%

0.3 µM
Dilute 1 µM Inter.

1:3.3

Add 10 µL of Inter. to

990 µL Cells
0.1%

Note: If higher DMSO tolerance (0.5%) is acceptable, you may dilute the stock 1:200 directly,

but the intermediate step is safer for sensitive lines like PC-3.

Quality Control & Troubleshooting
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Issue Observation Root Cause Corrective Action

Precipitation

Cloudy media or

crystals under

microscope (40x).

Stock concentration

too high or rapid

addition to cold media.

Warm media to 37°C

before adding drug.[2]

Use the intermediate

dilution step.

Loss of Potency IC₅₀ shifts > 2-fold.[3]
Hydrolysis or

Oxidation.

Use fresh aliquots.

Ensure storage is

-80°C and desiccant is

active.

Cytotoxicity
Cell death in vehicle

control.
DMSO toxicity.

Keep final DMSO <

0.1%.[2] Include a

"DMSO-only" control

group.

Color Change
Stock turns dark

brown/black.
Oxidation.

Discard immediately.

DA-3003-2 is a

quinone; it is redox-

active.

Safety & Handling
Hazard: DA-3003-2 is a bioactive inhibitor.[4] Handle with PPE (gloves, lab coat, safety

glasses).

Disposal: Dispose of as hazardous chemical waste.

Light Sensitivity: Quinolinediones can be photosensitive. Perform dilutions in low light or

biosafety cabinets with the sash light off if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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